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Compound of Interest

(R)-3,3-Difluoro-
Compound Name:
cyclopentanemethanol

Cat. No.: B1404973

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into
molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical
properties imparted by fluorine—such as altered lipophilicity, enhanced metabolic stability, and
modulated pKa—can profoundly improve a compound's pharmacological profile.[1] (R)-3,3-
Difluoro-cyclopentanemethanol emerges as a particularly valuable building block within this
context. It provides researchers with a non-planar, three-dimensional (3D) saturated ring
system, a feature increasingly sought after to escape the "flatland" of traditional aromatic
fragments and to improve target engagement and selectivity.[2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It provides detailed protocols for the safe handling, storage, and
use of (R)-3,3-Difluoro-cyclopentanemethanol, grounded in an understanding of its chemical
properties and potential hazards. The causality behind each recommendation is explained to
ensure not just procedural adherence, but a deep-seated culture of safety and experimental
excellence.

Physicochemical and Safety Data Summary

A clear understanding of a compound's fundamental properties is the foundation of its safe and
effective use. The data below has been consolidated from supplier safety data sheets and
chemical databases.
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Property Value Source(s)
IUPAC Name (R)-3.3- 3]
difluorocyclopentyl)methanol

CAS Number 1407997-85-6 [3][41[5]
Molecular Formula CeH10F20 [3]
Molecular Weight 136.14 g/mol [3]
Appearance Light yellow liquid [3]

Purity Typically 297% [3]

Density ~1.15 g/mL [6]

Store at 2-8°C under an inert
Storage . [6]
gas (Nitrogen or Argon)

Note on Storage: While some suppliers may indicate room temperature storage, the gem-
difluoro moiety can activate adjacent positions. For long-term stability and to prevent potential
degradation, storage in a refrigerated, inert atmosphere is the authoritative recommendation.[6]

Hazard Identification and Toxicological Profile

(R)-3,3-Difluoro-cyclopentanemethanol must be handled with the appropriate precautions as
indicated by its GHS classification.

GHS Pictograms:
laalt text

lwsalt text

» Signal Word:Danger [3] Hazard Statements:

o Based on supplier information and analogy to similar structures, this compound is classified
as flammable and a potential irritant. [3][7][8]* H315: Causes skin irritation. [9]* H319:
Causes serious eye irritation. [9]* H335: May cause respiratory irritation. [9] Toxicological
Insights: While specific toxicological studies on this exact molecule are not publicly available,
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the hazard classification is based on its structural class. Cyclopentane alcohols are known
irritants to the skin, eyes, and respiratory system. [9][10]Ingestion may be harmful and could
lead to gastrointestinal irritation or central nervous system depression. [10]The presence of
two fluorine atoms does not mitigate these risks and warrants a cautious approach.

Core Protocols for Safe Handling and Storage

Adherence to a self-validating system of protocols is critical. The following workflows are
designed to minimize exposure and mitigate risk during routine laboratory use.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary principle is to create a barrier between the researcher and the chemical.

e Primary Engineering Control: All manipulations of (R)-3,3-Difluoro-cyclopentanemethanol,
including weighing, transferring, and adding to reaction vessels, must be conducted within a
certified chemical fume hood to prevent inhalation of vapors. [10]2. Eye and Face Protection:
Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. For operations
with a higher risk of splashing (e.qg., transfers of >50 mL), a full face shield should be worn
over safety glasses. [7]3. Skin Protection:

o Wear a flame-resistant laboratory coat, fully fastened.

o Use nitrile gloves for incidental contact. For extended work, consider heavier-duty gloves
and consult a glove compatibility chart. Always inspect gloves before use and change
them immediately if contamination is suspected.

o Respiratory Protection: Not typically required when work is performed within a properly
functioning fume hood.

Standard Laboratory Handling Workflow

This workflow diagram illustrates the critical safety checkpoints from receipt to disposal.
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Caption: Standard Laboratory Handling Workflow for (R)-3,3-Difluoro-cyclopentanemethanol.
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Storage and Incompatibility

Proper storage is essential for both safety and maintaining the chemical's integrity.

o Storage Location: Store in a designated flammables-area cabinet. The area must be cool,
dry, and well-ventilated. [7][8]* Container: Keep the container tightly sealed to prevent
moisture ingress and evaporation. [3][7]The use of a septum-sealed bottle is ideal for
repeated access under an inert atmosphere.

« Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,
and static discharge. Use only non-sparking tools and explosion-proof equipment when
handling large quantities. [7][11]* Incompatible Materials: Segregate from strong oxidizing
agents, acid anhydrides, and acid chlorides, as these can lead to vigorous or exothermic
reactions. [7][8]

Emergency and First Aid Procedures

Immediate and correct action following an exposure is critical. Ensure eyewash stations and
safety showers are readily accessible. [7]

First Aid Decision Tree

This diagram provides a clear, immediate action plan for accidental exposure.

Exposure Event
.- X

Inhalation | Skin Contact

| Eye Contact Ingestion

1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Flush with Water for 15 min 1. Do NOT Induce Vomiting
2. Seek Medical Attention 2. Wash Area with Soap & Water (Remove Contacts if Easy) 2. Rinse Mouth with Water
if Breathing is Difficult for 15 minutes 2. Seek Immediate Medical Attention 3. Seek Immediate Medical Attention
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Caption: First Aid Decision Tree for Accidental Exposure.

Detailed First Aid Measures

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention. [7]* Skin Contact: Immediately remove all contaminated
clothing. Wash the affected skin area thoroughly with soap and plenty of water for at least 15
minutes. Seek medical attention if irritation persists. [8]* Eye Contact: Immediately flush eyes
with copious amounts of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention. [7]* Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their
mouth with water. Seek immediate medical attention. [7]* Note to Physician: Treat
symptomatically. Symptoms of overexposure may include headache, dizziness, and nausea.

[8]

Spill and Disposal Considerations

o Spill Response: In the event of a small spill, absorb the material with a non-combustible
absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled
container for hazardous waste disposal. Ensure the area is well-ventilated. For large spills,
evacuate the area and contact emergency services.

e Waste Disposal: Dispose of unused material and contaminated waste in accordance with all
federal, state, and local environmental regulations. Do not pour down the drain. This material
should be treated as hazardous chemical waste. [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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